Cas no 2138557-47-6 (4-Methyl-3-(3-methylphenyl)cyclohexan-1-one)

• Product Name: 4-Methyl-3-(3-methylphenyl)cyclohexan-1-one
• CAS No: 2138557-47-6
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 5760447
• PubChem ID: 165490730
• Update Time: 2025-05-24

4-Methyl-3-(3-methylphenyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138557-47-6
• 4-methyl-3-(3-methylphenyl)cyclohexan-1-one
• EN300-1156564
• 4-Methyl-3-(3-methylphenyl)cyclohexan-1-one

• Inchi： 1S/C14H18O/c1-10-4-3-5-12(8-10)14-9-13(15)7-6-11(14)2/h3-5,8,11,14H,6-7,9H2,1-2H3
• InChI Key： SZTRJQPMRFNPMS-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C2C=CC=C(C)C=2)C1

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-Methyl-3-(3-methylphenyl)cyclohexan-1-one

4-Methyl-3-(3-methylphenyl)cyclohexan-1-one: A Comprehensive Overview

The compound 4-Methyl-3-(3-methylphenyl)cyclohexan-1-one, identified by the CAS number 2138557-47-6, is a significant molecule in the field of organic chemistry. This compound belongs to the class of cyclic ketones, specifically a cyclohexanone derivative with substituted methyl groups. Its structure consists of a cyclohexane ring with a ketone group at position 1, a methyl group at position 4, and a 3-methylphenyl group at position 3. This unique arrangement of substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various research domains.

Recent studies have highlighted the potential of 4-Methyl-3-(3-methylphenyl)cyclohexan-1-one in drug discovery and development. Researchers have explored its role as a precursor in synthesizing bioactive compounds, particularly in the design of kinase inhibitors and other therapeutic agents. The molecule's ability to form stable complexes with target proteins has been demonstrated in several in vitro assays, suggesting its potential utility in treating diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 4-Methyl-3-(3-methylphenyl)cyclohexan-1-one has also been studied for its environmental impact. Recent investigations into its biodegradation pathways have revealed that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic environments. This finding is crucial for assessing its ecological risk and ensuring sustainable industrial practices.

The synthesis of 4-Methyl-3-(3-methylphenyl)cyclohexan-1-one typically involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. These methods have been optimized in recent years to enhance yield and purity, making the compound more accessible for large-scale production. Moreover, advancements in catalytic techniques have enabled the synthesis of enantiomerically enriched forms of this compound, which are valuable for stereochemical studies and chiral drug development.

The physical properties of 4-Methyl-3-(3-methylphenyl)cyclohexan-1-one, such as its melting point, boiling point, and solubility, have been extensively characterized using modern analytical techniques like differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC). These properties are essential for determining its suitability in various industrial applications, including as a fragrance component or an intermediate in agrochemical synthesis.

In conclusion, 4-Methyl-3-(3-methylphenyl)cyclohexan-1-one (CAS No. 2138557-47-6) is a versatile compound with promising applications across multiple disciplines. Its structural features, coupled with recent research advancements, underscore its importance as a valuable tool in organic synthesis and drug discovery. Continued exploration into its chemical behavior and biological interactions will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.